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Compound of Interest

Compound Name: Cyclooctanecarbaldehyde hydrate

Cat. No.: B1654357

In-Depth Technical Guide to
Cyclooctanecarbaldehyde Hydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cyclooctanecarbaldehyde
Hydrate, a derivative of the saturated bicyclic aldehyde, cyclooctanecarbaldehyde. This
document collates available chemical data, discusses its formation, and provides generalized
experimental concepts relevant to its study.

Chemical Identity and Nomenclature

Cyclooctanecarbaldehyde hydrate is the gem-diol form of cyclooctanecarbaldehyde. While
the aldehyde exists in equilibrium with its hydrate in the presence of water, the hydrate form
can be a distinct chemical entity.

IUPAC Nomenclature: cyclooctanecarbaldehyde;hydrate

Systematic IUPAC Name: Cyclooctylmethane-1,1-diol

CAS Number: 2227107-84-6[1][2][3]

Molecular Formula: COH1802[1]
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For comparison, the anhydrous form is identified as:
o I[UPAC Nomenclature: Cyclooctanecarbaldehyde[4]
e CAS Number: 6688-11-5[4]

e Molecular Formula: COH160[4]

Physicochemical Data

Specific experimental data for Cyclooctanecarbaldehyde hydrate is not widely available in
published literature. The following table summarizes known data for the hydrate and its
corresponding anhydrous aldehyde for comparative purposes.

Cyclooctanecarbaldehyde Cyclooctanecarbaldehyde

Property

Hydrate (Anhydrous)
CAS Number 2227107-84-6[1][2][3] 6688-11-5[4]
Molecular Formula C9H1802[1] C9H160[4]
Molecular Weight 158.24 g/mol 140.22 g/mol [4]
Boiling Point No data available 161 - 163 °C
Density No data available 0.926 g/cm?3 at 25 °C

N Inert atmosphere, store in -
Storage Conditions No specific data
freezer, under -20°CJ[1]

Experimental Protocols
General Synthesis of Aldehyde Hydrates

The formation of an aldehyde hydrate is typically achieved through the nucleophilic addition of
water to the carbonyl group of the aldehyde. This reaction is reversible and can be catalyzed by
either acid or base.[5][6][7][8][9]

Materials:
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Cyclooctanecarbaldehyde

Deionized water

Acid or base catalyst (e.g., HCI or NaOH)

Anhydrous magnesium sulfate or sodium sulfate

Organic solvent (e.g., diethyl ether or dichloromethane)

Procedure (General Guideline):

e Dissolve a known quantity of cyclooctanecarbaldehyde in an appropriate organic solvent.
e Add an excess of deionized water to the solution.

» To catalyze the reaction, a catalytic amount of acid (e.g., a few drops of concentrated HCI) or
base (e.g., a few drops of 1M NaOH) can be added. The choice of catalyst may depend on
the stability of the aldehyde.

« Stir the biphasic mixture vigorously for a period of time to facilitate the hydration reaction at
the interface of the two layers. The reaction time can vary depending on the reactivity of the
aldehyde.

 After the reaction period, separate the organic layer.
e Wash the organic layer with brine to remove the catalyst and excess water.

» Dry the organic layer over an anhydrous drying agent like magnesium sulfate or sodium
sulfate.

« Filter to remove the drying agent.

e The solvent can be removed under reduced pressure to yield the product. The extent of
hydration in the resulting product will depend on the equilibrium position.

Visualized Signaling Pathways and Workflows
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Chemical Structures

The following diagrams illustrate the chemical structures of cyclooctanecarbaldehyde and its

hydrate form, cyclooctylmethane-1,1-diol.

Cyclooctanecarbaldehyde Hydrate
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Caption: Structures of Cyclooctanecarbaldehyde and its Hydrate.

Hydrate Formation Mechanism

The formation of the gem-diol from the aldehyde is a reversible nucleophilic addition reaction.
The mechanism can be catalyzed by either an acid or a base.

Acid-Catalyzed Hydration
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Caption: Acid-Catalyzed Hydration of Cyclooctanecarbaldehyde.

Base-Catalyzed Hydration

( ) D

+ OH-

//—_§\\

/ \
(Alkoxide Intermediate) '\ H20 )
o ’,’

+ H20

( )

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1654357?utm_src=pdf-body-img
https://www.benchchem.com/product/b1654357?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Base-Catalyzed Hydration of Cyclooctanecarbaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CAS number and IUPAC nomenclature for
Cyclooctanecarbaldehyde hydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1654357#cas-number-and-iupac-nomenclature-for-
cyclooctanecarbaldehyde-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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